Cas no 1353946-17-4 ((1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride)

(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride is a chemically synthesized compound featuring a piperidine core substituted with a 6-methoxypyrimidin-4-yl group and an aminomethyl moiety, presented as its hydrochloride salt for enhanced stability and solubility. The methoxypyrimidine moiety contributes to its potential as a versatile intermediate in pharmaceutical research, particularly in the development of kinase inhibitors or receptor modulators. The hydrochloride salt form ensures improved handling and compatibility in aqueous formulations. Its structural characteristics, including the basic amine group and aromatic heterocycle, make it suitable for further derivatization in medicinal chemistry applications. The compound's well-defined molecular architecture offers opportunities for structure-activity relationship studies in drug discovery programs targeting neurological or metabolic disorders.

(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride structure

1353946-17-4 structure

Product Name:(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride

CAS No:1353946-17-4

MF:C₁₁H₁₉ClN₄O

MW:258.747761011124

CID:2091140

PubChem ID:86280091

Update Time:2025-07-02

(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride
- (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanaminehydrochloride
- 1353946-17-4
- AKOS024464091
- [1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methanamine;hydrochloride
- MDL： MFCD21098566
- Inchi： 1S/C11H18N4O.ClH/c1-16-11-6-10(13-8-14-11)15-4-2-9(7-12)3-5-15;/h6,8-9H,2-5,7,12H2,1H3;1H
- InChI Key： CIPOHXJSJPGPMY-UHFFFAOYSA-N
- SMILES： Cl.O(C)C1=CC(=NC=N1)N1CCC(CN)CC1

Computed Properties

Exact Mass: 258.1247389g/mol
Monoisotopic Mass: 258.1247389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.3Å²

(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride Pricemore >>

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